6'-Bromo-4-methyl-3'-nitro-3,4,5,6-tetrahydro-2H-[1,2']bipyridinyl

• Molecular Formula: C11H14BrN3O2
• Molecular Weight: 300.15 g/mol
• IUPAC Name: 6-bromo-2-(4-methylpiperidin-1-yl)-3-nitropyridine
• InChI: InChI=1S/C11H14BrN3O2/c1-8-4-6-14(7-5-8)11-9(15(16)17)2-3-10(12)13-11/h2-3,8H,4-7H2,1H3
• InChI Key: BSIVLBQDVVSWPB-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2=C(C=CC(=N2)Br)[N+](=O)[O-]

Description

6'-Bromo-4-methyl-3'-nitro-3,4,5,6-tetrahydro-2H-[1,2']bipyridinyl is a useful research compound. Its molecular formula is C11H14BrN3O2 and its molecular weight is 300.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2,6-dibromo-3-nitropyridine (Duffy, J., et al, J. Org. Chem. 56, (9), 3006, (1991)) (282 mg, 1.00 mmol), 4-methylpiperidine (118 μL, 1.00 mmol) and K2CO3 (138 mg, 1.00 mmol) in toluene (10 mL) was heated at 50° C. for 3 h. Toluene was removed in vacuo and the residue obtained was purified on silica (2% EtOAc/hexane) to obtain the title compound (197 mg, 66%). 1H-NMR (CDCl3; 400 MHz): δ 8.32 (d, 1H J=8.2 Hz), 7.94 (d, 1H J=8.2 Hz), 3.82 (m, 2H), 3.04 (m, 2H), 1.85 (m, 3H), 1.3 (m, 2H), 0.99 (d, 3H, J=6.4 Hz).